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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine

CAS No.: 856164-26-6

Cat. No.: B3289198

Get Quote

Executive Summary & Core Directive
5-Ethoxy-2-nitropyridine (CAS: 26038-87-9 / 31594-45-3 isomer analogs) is a nitro-aromatic

compound utilized primarily as a pharmaceutical intermediate. While not typically classified as

a primary explosive, the presence of the nitro group (

) on the pyridine ring confers potential energetic properties, particularly under conditions of high
heat or shock.

Core Disposal Directive:

Primary Method: High-temperature incineration equipped with an afterburner and scrubber.

Critical Prohibition:NEVER mix with strong oxidizing agents, reducing agents, or strong

bases in the waste stream. This can trigger exothermic decomposition.

Physical State: Typically a solid powder (Melting Point ~90–94°C).[1][2] Treat as Hazardous

Solid Waste unless dissolved in solvent.
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Hazard Identification & Risk Assessment
Effective disposal requires understanding the specific risks associated with the molecule's

functional groups.

Hazard Category Classification Mechanism of Danger

Reactivity Nitro-Aromatic

Nitro groups are electron-

withdrawing and can facilitate

rapid oxidation-reduction

reactions. While stable at room

temperature, they may

decompose violently if heated

to decomposition or mixed with

incompatibles.

Health Irritant / Toxic

Causes skin (H315), eye

(H319), and respiratory

irritation (H335).[3] Harmful if

swallowed or absorbed.[4]

Flammability Combustible Solid

Finely divided dust can form

explosive mixtures with air.[5]

High surface area increases

flammability risk.

Chemical Compatibility Matrix
The following diagram illustrates the critical segregation requirements to prevent accidental

reaction in the waste container.
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Figure 1: Chemical compatibility network highlighting critical segregation requirements to

prevent energetic decomposition.

Pre-Disposal Preparation
Before moving waste to the central accumulation area, follow these segregation protocols.

A. Waste Segregation
Stream A (Solid): Pure substance, contaminated weighing boats, gloves, and filter paper.

Stream B (Liquid): Mother liquors or solutions containing the compound.

Prohibited: Do not combine with aqueous acidic waste or oxidizing waste streams (e.g.,

Chromic acid, Piranha solution).

B. Packaging Requirements
Container: High-density polyethylene (HDPE) or amber glass bottles. Avoid metal containers

if the compound is in an acidic solution to prevent corrosion and hydrogen gas evolution.

Labeling:
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Must read: "HAZARDOUS WASTE - 5-Ethoxy-2-nitropyridine".

Hazard Checkboxes: [x] Toxic [x] Irritant [ ] Ignitable (Check if in flammable solvent).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf-stock or solid spill cleanup residues.

PPE Required: Nitrile gloves (double-gloved recommended), lab coat, safety goggles, and

N95 dust mask or fume hood sash lowered.

Collection:

Transfer the solid material into a wide-mouth HDPE jar.

Do not sweep dust into the air; use a damp paper towel to wipe up fine powder to prevent

dust explosion hazards.

Labeling: Tag the container with the chemical name and the specific hazard: "Toxic Solid,

Organic, Nitro-compound".

Disposal Path: Hand over to EHS for Incineration.

Note: The facility will likely dissolve this in a combustible solvent fuel blend prior to

injection into the incinerator.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or HPLC waste.

Solvent Check: Ensure the carrier solvent is compatible (e.g., Methanol, Dichloromethane,

Ethyl Acetate).

Segregation: Verify the waste carboy does NOT contain peroxides or strong acids.

Dilution (Optional but Recommended): If the concentration is high (>10%), dilute with a

compatible combustible solvent (e.g., Acetone) to lower the energy density of the solution.
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Disposal Path: Tag as "Flammable/Toxic Organic Waste" (assuming flammable solvent) and

route for Fuel Blending/Incineration.

Disposal Decision Tree

Waste Generation

Physical State?

Solid / Powder Liquid / Solution

Pack in HDPE Jar.
Label 'Toxic Solid'.

Contaminated with
Oxidizers?

CRITICAL: Segregate Immediately.
Do NOT mix.

Yes

Pack in Solvent Carboy.
Label 'Flammable/Toxic'.

No

Transfer to EHS/Waste Contractor

Contact Specialist

Final Disposal:
Incineration w/ Scrubber
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Figure 2: Operational workflow for classifying and packaging waste streams.

Emergency Procedures
Spill Response:

Evacuate: If a large amount (>100g) is spilled or if dust is airborne, evacuate the immediate

area.

Ventilate: Increase ventilation to disperse dust/vapors.

Cleanup (Dry):

Do NOT use a standard brush/dustpan if dry; this generates static and dust.

Cover the spill with a damp paper towel to suppress dust.

Scoop the damp material into a waste container.

Cleanup (Wet): Absorb liquid spills with vermiculite or sand. Do not use combustible

materials (sawdust) if the solvent is an oxidizer (unlikely here, but good practice).

Exposure:

Skin: Wash with soap and water for 15 minutes.

Eyes: Rinse cautiously with water for 15 minutes. Remove contact lenses.[4]

Inhalation: Move to fresh air immediately.

Regulatory Compliance (US Focus)
While 5-Ethoxy-2-nitropyridine is not explicitly listed on the RCRA "P" or "U" lists, it must be

characterized by the generator.
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Regulatory Body Code/Status Description

RCRA (EPA) Unlisted

Likely falls under D001

(Ignitable) if in flammable

solvent, or general hazardous

waste due to toxicity.

DOT UN 2811
Toxic solids, organic, n.o.s. (5-

Ethoxy-2-nitropyridine).

SARA Title III Section 313

Check threshold quantities;

nitro compounds often trigger

reporting if used in bulk.

Note on "Empty" Containers: Triple rinse empty containers with a compatible solvent (e.g.,

acetone) before discarding the container. Collect the rinsate as hazardous liquid waste (Stream

B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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